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Compound of Interest

Compound Name:
Ethyl 2-(benzylamino)-5-

bromonicotinate

Cat. No.: B1388417 Get Quote

CAS Number: 1186404-92-1[1][2][3]

This technical guide provides a summary of the available information on Ethyl 2-
(benzylamino)-5-bromonicotinate, a compound of interest to researchers, scientists, and

drug development professionals. While this molecule is available from commercial suppliers,

detailed experimental protocols and biological activity data are not extensively documented in

publicly available scientific literature.

Chemical and Physical Properties
Ethyl 2-(benzylamino)-5-bromonicotinate is a substituted nicotinic acid ester. Its key

chemical and physical properties, primarily sourced from computational predictions, are

summarized below.
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Property Value Source

Molecular Formula C₁₅H₁₅BrN₂O₂ PubChem[4], ChemicalBook[2]

Molecular Weight 335.2 g/mol PubChem[4], ChemicalBook[2]

IUPAC Name
ethyl 2-(benzylamino)-5-

bromopyridine-3-carboxylate
PubChem[4]

Melting Point 69-71 °C (predicted) ChemicalBook[2]

Boiling Point 405.2 ± 45.0 °C (predicted) ChemicalBook[2]

Density 1.436 ± 0.06 g/cm³ (predicted) ChemicalBook[2]

SMILES
CCOC(=O)C1=C(N=CC(=C1)B

r)NCC2=CC=CC=C2
PubChem[4]

InChI Key
LAJSBYOMUXYWBO-

UHFFFAOYSA-N
PubChem[4]

Synthesis
A specific, detailed experimental protocol for the synthesis of Ethyl 2-(benzylamino)-5-
bromonicotinate is not readily available in the reviewed literature. However, based on general

principles of organic chemistry and synthetic routes for analogous compounds, a plausible

synthetic pathway can be proposed. This typically involves the reaction of a di-substituted

pyridine with benzylamine.

A generalized workflow for the synthesis of similar amino-substituted nicotinic esters is

illustrated below. This diagram represents a logical chemical relationship and is not based on a

specific published experimental protocol for this compound.
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Caption: Plausible synthetic route for Ethyl 2-(benzylamino)-5-bromonicotinate.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of Ethyl 2-(benzylamino)-5-
bromonicotinate are not described in the currently available scientific literature. Researchers

interested in utilizing this compound would likely need to develop and optimize their own

protocols based on standard organic synthesis techniques for similar chemical transformations,

such as nucleophilic aromatic substitution.

Biological Activity and Signaling Pathways
There is no specific information available in the public domain regarding the biological activity

or the signaling pathways associated with Ethyl 2-(benzylamino)-5-bromonicotinate. While

related chemical structures, such as other brominated nicotinic acid derivatives, are mentioned

as intermediates in the synthesis of compounds with potential anti-inflammatory or anti-cancer
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properties, the biological profile of this specific molecule has not been characterized in the

reviewed literature[5].

The lack of published data suggests that Ethyl 2-(benzylamino)-5-bromonicotinate may be a

relatively novel compound or a chemical intermediate whose biological properties have not yet

been explored or disclosed. Professionals in drug development may consider this compound

as a scaffold for the synthesis of new chemical entities, which would then require extensive

biological screening to determine any potential therapeutic effects.

Conclusion
Ethyl 2-(benzylamino)-5-bromonicotinate (CAS No. 1186404-92-1) is a known chemical

compound with defined physical and chemical properties. However, there is a significant gap in

the publicly available scientific literature regarding its specific synthesis protocols, biological

activities, and potential applications in drug discovery and development. Further research

would be necessary to elucidate its pharmacological profile and its potential as a lead

compound or a key intermediate in the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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